1-Bromo-4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-butan-2-one

• Molecular Formula: C12H13BrCl2O2
• Molecular Weight: 340.04 g/mol
• IUPAC Name: 1-bromo-4-chloro-1-(4-chlorophenoxy)-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C12H13BrCl2O2/c1-12(2,7-14)10(16)11(13)17-9-5-3-8(15)4-6-9/h3-6,11H,7H2,1-2H3
• InChI Key: JKEMPVYFAUBFIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCl)C(=O)C(OC1=CC=C(C=C1)Cl)Br

Description

1-Bromo-4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-butan-2-one is a useful research compound. Its molecular formula is C12H13BrCl2O2 and its molecular weight is 340.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

210 g (0.81 mol) of 4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-butan-2-one were dissolved in 1,000 ml of carbon tetrachloride. 41 ml (0.81 mol) of bromine were added dropwise at room temperature at a rate such that the bromine was steadily consumed. The mixture was then stirred for 30 minutes at room temperature. After distilling off the solvent in vacuo, 268.3 g (98% of theory) of crude 1-bromo-4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-butan-2-one were obtained and were directly reacted further.

Synthesis routes and methods II

Procedure details

210 g (0.81 mol) of 4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-butan-2-one were dissolved in 1,000 ml of carbon tetrachloride. 41 ml (0.01 mol) of bromine were added dropwise at room temperature at a rate such that it was continuously consumed. The mixture was then stirred at room temperature for 30 minutes. After distilling off the solvent in vacuo, 268.3 g (98% of theory) of crude 1-bromo-4-chloro-1-(4-chlorophenoxy)-3,3-dimethyl-butan-2-one were obtained and were further reacted directly. ##STR13##